Cas no 1354487-93-6 (Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354487-93-6
• MF: C₁₆H₂₃Cl₂NO₃
• MW: 348.264723062515
• CID: 4696184
• Update Time: 2025-06-08

Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(4-tert-butyl-2-chlorophenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C16H22ClNO3.ClH/c1-16(2,3)10-5-6-14(12(17)7-10)21-11-8-13(18-9-11)15(19)20-4;/h5-7,11,13,18H,8-9H2,1-4H3;1H/t11-,13+;/m1./s1
• InChI Key： XTKLGTKGTVQATR-YLAFAASESA-N
• SMILES： ClC1C=C(C=CC=1O[C@H]1CN[C@H](C(=O)OC)C1)C(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Topological Polar Surface Area: 47.6

Additional information on Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride

Research Brief on Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride (CAS: 1354487-93-6)

Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride (CAS: 1354487-93-6) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique stereochemistry and functional groups, has been explored for its role as a building block in the synthesis of biologically active molecules, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. One notable advancement is the development of scalable synthetic routes that improve yield and purity, which are critical for its application in preclinical and clinical studies. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to achieve high enantiomeric purity, ensuring the compound's efficacy and safety in biological systems.

In vitro and in vivo studies have demonstrated that Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride exhibits promising activity as a modulator of specific neurotransmitter systems. For instance, it has shown affinity for certain G-protein-coupled receptors (GPCRs) implicated in neurodegenerative diseases and psychiatric disorders. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Further investigations into the compound's pharmacokinetic and pharmacodynamic profiles have revealed favorable properties, including good bioavailability and metabolic stability. These characteristics are essential for its progression through the drug development pipeline. Additionally, structural-activity relationship (SAR) studies have provided insights into the molecular interactions that underpin its biological activity, enabling the design of more potent and selective analogs.

The safety and toxicological profile of Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride has also been a focus of recent research. Preliminary toxicology studies indicate that the compound is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses. However, further studies are required to fully assess its long-term safety and potential off-target effects.

In conclusion, Methyl (2S,4S)-4-4-(tert-Butyl)-2-chlorophenoxy-2-pyrrolidinecarboxylate Hydrochloride (CAS: 1354487-93-6) represents a promising candidate for drug development, with its unique chemical structure and biological activity offering significant potential for therapeutic applications. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical use. This compound exemplifies the intersection of chemical synthesis and biological discovery, highlighting the importance of interdisciplinary approaches in advancing medicinal chemistry.